Cas no 68641-71-4 (4-[2-(4-sulfamoylphenoxy)ethoxy]benzenesulfonamide)
68641-71-4 structure
Product Name:4-[2-(4-sulfamoylphenoxy)ethoxy]benzenesulfonamide
CAS No:68641-71-4
MF:C14H16N2O6S2
MW:372.416641235352
CID:971684
PubChem ID:233158
Update Time:2025-04-19
4-[2-(4-sulfamoylphenoxy)ethoxy]benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(4-sulfamoylphenoxy)ethoxy]benzenesulfonamide
- 4,4'-[ethane-1,2-diylbis(oxy)]dibenzenesulfonamide
- 4,4'-Aethandiyldioxy-bis-benzolsulfonsaeure-diamid
- 4,4'-ethanediyldioxy-bis-benzenesulfonic acid diamide
- AC1L5PFE
- AC1Q6VE4
- AG-J-51704
- AR-1F7682
- CTK5C8302
- NSC31272
- NSC-31272
- 68641-71-4
- DTXSID80283410
-
- Inchi: 1S/C14H16N2O6S2/c15-23(17,18)13-5-1-11(2-6-13)21-9-10-22-12-3-7-14(8-4-12)24(16,19)20/h1-8H,9-10H2,(H2,15,17,18)(H2,16,19,20)
- InChI Key: OZBAIJFKBCDSST-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OCCOC1C=CC(=CC=1)S(N)(=O)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 372.04508
- Monoisotopic Mass: 372.04497858g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 156Ų
Experimental Properties
- PSA: 138.78
- LogP: 4.00140
4-[2-(4-sulfamoylphenoxy)ethoxy]benzenesulfonamide Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
68641-71-4 (4-[2-(4-sulfamoylphenoxy)ethoxy]benzenesulfonamide) Related Products
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